Cas no 2411323-28-7 (tert-butyl N-(1-{(2E)-4-(dimethylamino)but-2-enamidomethyl}cyclopentyl)carbamate)

• Product Name: tert-butyl N-(1-{(2E)-4-(dimethylamino)but-2-enamidomethyl}cyclopentyl)carbamate
• CAS No: 2411323-28-7
• MF: C₁₇H₃₁N₃O₃
• MW: 325.446344614029
• CID: 5358394
• PubChem ID: 146097826
• Update Time: 2025-06-09

tert-butyl N-(1-{(2E)-4-(dimethylamino)but-2-enamidomethyl}cyclopentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Z3952173772
• tert-butyl N-(1-{[(2E)-4-(dimethylamino)but-2-enamido]methyl}cyclopentyl)carbamate
• Tert-butyl N-[1-[[[(E)-4-(dimethylamino)but-2-enoyl]amino]methyl]cyclopentyl]carbamate
• tert-butyl N-(1-{(2E)-4-(dimethylamino)but-2-enamidomethyl}cyclopentyl)carbamate

• Inchi： 1S/C17H31N3O3/c1-16(2,3)23-15(22)19-17(10-6-7-11-17)13-18-14(21)9-8-12-20(4)5/h8-9H,6-7,10-13H2,1-5H3,(H,18,21)(H,19,22)/b9-8+
• InChI Key： HPIGTUBOYXFRQD-CMDGGOBGSA-N
• SMILES： O(C(C)(C)C)C(NC1(CNC(/C=C/CN(C)C)=O)CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 433
• XLogP3: 1.6
• Topological Polar Surface Area: 70.7

Additional information on tert-butyl N-(1-{(2E)-4-(dimethylamino)but-2-enamidomethyl}cyclopentyl)carbamate

Professional Introduction to Compound with CAS No. 2411323-28-7 and Product Name: tert-butyl N-(1-{(2E)-4-(dimethylamino)but-2-enamidomethyl}cyclopentyl)carbamate

The compound with CAS No. 2411323-28-7 and the product name tert-butyl N-(1-{(2E)-4-(dimethylamino)but-2-enamidomethyl}cyclopentyl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The intricate architecture of this molecule, featuring a tert-butyl carbamate moiety linked to a cyclopentyl ring and an (2E)-4-(dimethylamino)but-2-enamidomethyl side chain, suggests a multifaceted role in biological interactions.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The cyclopentyl ring in this compound is a key structural feature that contributes to its binding affinity and pharmacological properties. This motif is frequently encountered in biologically active molecules due to its ability to mimic natural product scaffolds and enhance molecular recognition. The presence of the (2E)-4-(dimethylamino)but-2-enamidomethyl group further enriches the compound's chemical space, providing opportunities for selective interactions with biological targets.

The tert-butyl carbamate moiety is another critical component of this compound, often employed in pharmaceuticals for its stability and bioavailability-enhancing properties. This group can act as a protecting group during synthetic processes and may contribute to the compound's solubility and metabolic profile once administered. The combination of these structural elements makes this compound a promising candidate for further investigation in drug discovery.

Advances in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular modeling studies indicate that the tert-butyl N-(1-{(2E)-4-(dimethylamino)but-2-enamidomethyl}cyclopentyl)carbamate may exhibit interactions with enzymes and receptors involved in various disease pathways. For instance, its structural features suggest potential activity against targets relevant to inflammatory diseases, cancer, and neurological disorders. These predictions are supported by experimental data from related compounds, which have demonstrated similar pharmacological profiles.

In vitro studies have begun to explore the pharmacokinetic properties of this compound, providing insights into its absorption, distribution, metabolism, and excretion (ADME). Preliminary results suggest that the tert-butyl carbamate group enhances oral bioavailability, while the bulky cyclopentyl ring may influence blood-brain barrier penetration. These findings are crucial for optimizing dosing regimens and predicting clinical efficacy. Additionally, toxicological assessments are underway to evaluate the safety profile of this compound, ensuring that it meets stringent regulatory requirements before moving into clinical trials.

The synthesis of complex molecules like tert-butyl N-(1-{(2E)-4-(dimethylamino)but-2-enamidomethyl}cyclopentyl)carbamate represents a significant challenge in organic chemistry. However, recent innovations in synthetic methodologies have made it possible to construct such intricate structures with high efficiency and precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been instrumental in building the desired molecular framework. These advancements not only streamline the synthetic process but also allow for greater customization of molecular properties.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structure makes it an attractive scaffold for developing novel agrochemicals and materials with specialized functions. For example, derivatives of this molecule could be designed to interact with biological targets relevant to plant growth regulation or pest control. Such applications would align with global efforts to develop sustainable agricultural practices while maintaining high yields.

Collaborative research initiatives between academia and industry are essential for translating laboratory discoveries into tangible therapeutic solutions. The case of tert-butyl N-(1-{(2E)-4-(dimethylamino)but-2-enamidomethyl}cyclopentyl)carbamate exemplifies how interdisciplinary approaches can accelerate drug development pipelines. By leveraging expertise in organic synthesis, computational modeling, and biological testing, researchers can rapidly identify promising candidates for further optimization.

Future directions for research on this compound include exploring its mechanism of action in detail. Understanding how it interacts with biological targets at a molecular level will provide critical insights into its therapeutic potential. Additionally, investigating analogues derived from this scaffold could uncover new pharmacophores with enhanced efficacy or reduced side effects. Such studies will contribute valuable knowledge to the broader field of medicinal chemistry.

In conclusion, the compound with CAS No. 2411323-28-7, named tert-butyl N-(1-{(2E)-4-(dimethylamino)but-2-enamidomethyl}cyclopentyl)carbamate, represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted potential applications. Ongoing research continues to unravel its pharmacological properties, synthetic pathways, and industrial relevance. As scientific understanding progresses, this compound is poised to play a pivotal role in developing next-generation therapeutics across multiple disease areas.